molecular formula C11H13NO2 B8413145 4-(2-Hydroxy-2-methyl-propoxy)benzonitrile

4-(2-Hydroxy-2-methyl-propoxy)benzonitrile

Cat. No.: B8413145
M. Wt: 191.23 g/mol
InChI Key: COQRKVJKRWZLMJ-UHFFFAOYSA-N
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Description

4-(2-Hydroxy-2-methyl-propoxy)benzonitrile is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-(2-hydroxy-2-methylpropoxy)benzonitrile

InChI

InChI=1S/C11H13NO2/c1-11(2,13)8-14-10-5-3-9(7-12)4-6-10/h3-6,13H,8H2,1-2H3

InChI Key

COQRKVJKRWZLMJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=CC=C(C=C1)C#N)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 1-chloro-2-methyl-propan-2-ol (10 mL), 4-hydroxybenzonitrile (2.0 g, 16.8 mmol), potassium carbonate (9.3 g, 67.3 mmol), water (6 mL) and ethanol (60 mL) was heated at 80° C. overnight. The reaction mixture was cooled, concentrated in vacuo and residue was diluted with ether (200 mL) and filtered. The filtrate was washed with water (50 mL) and brine solution (50 mL). The organics were separated and dried over MgSO4 and purified by silica gel column chromatography using 0-100% EtOAc/DCM as eluent to give 4-(2-hydroxy-2-methyl-propoxy)benzonitrile (3.0 g, 94%) as a yellow solid. ESI-MS m/z calc. 191.1. found 192.3 (M+1)+; Retention time: 1.05 minutes (3 min run).
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10 mL
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2 g
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9.3 g
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6 mL
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60 mL
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Synthesis routes and methods II

Procedure details

A mixture of 1-chloro-2-methyl-propan-2-ol (10 mL), 4-hydroxybenzonitrile (2 g, 16.8 mmol), K2CO3 (9.3 g, 67.3 mmol) in water (6 mL) and ethanol (60 mL) was heated at 80° C. for 16 hours. The reaction mixture was cooled and the solvent was concentrated in vacuo. The residue was diluted with ether (200 mL) and filtered and the filtrate was washed sequentially with water (50 mL) and brine solution (50 mL). The organics were separated and dried over MgSO4 and solvent was removed in vacuo to give a residue which was purified by silica gel column chromatography using (0-100%) EtOAc/DCM as eluent to give 4-(2-hydroxy-2-methyl-propoxy)benzonitrile (3.0 g, 94%) as a yellow solid. ESI-MS m/z calc. 191.1. found 192.3 (M+1)+; Retention time: 1.05 minutes (3 min run).
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10 mL
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2 g
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9.3 g
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6 mL
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60 mL
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